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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-186 is a potent and selective non-steroidal agonist for the Estrogen Receptor β (ERβ).[1]

Its high selectivity makes it a valuable tool for investigating the specific roles of ERβ in various

physiological and pathological processes, distinguishing them from ERα-mediated effects.[1]

Research has highlighted the neuroprotective potential of AC-186 in preclinical models of

Parkinson's disease and its ability to reduce amyloid-β levels in models of Alzheimer's disease.

[1] These application notes provide a detailed protocol for the preparation of AC-186 stock

solutions for use in in vitro and in vivo studies.

Data Presentation
A summary of the key quantitative data for AC-186 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 306.32 g/mol

Chemical Formula C₁₈H₁₇F₃O

EC₅₀ for ERβ 6 nM

EC₅₀ for ERα 5000 nM

Maximum Solubility in DMSO 100 mM (30.63 mg/mL)

Experimental Protocols
Materials and Equipment

AC-186 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM AC-186 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AC-186 in DMSO.

Preparation: Ensure a clean and dry workspace. Allow the AC-186 powder to equilibrate to

room temperature before opening the vial to prevent condensation.

Weighing: Accurately weigh out the desired amount of AC-186 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.06 mg of AC-
186.
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Dissolution:

Transfer the weighed AC-186 powder to a sterile microcentrifuge tube or an amber glass

vial.

Add the calculated volume of anhydrous DMSO. To prepare a 10 mM stock solution with

3.06 mg of AC-186, add 1 mL of DMSO.

Cap the tube or vial securely.

Mixing: Vortex the solution for 1-2 minutes until the AC-186 is completely dissolved. Visually

inspect the solution to ensure there are no visible particles. Gentle warming (to no more than

37°C) in a water bath can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Store the aliquots in tightly sealed tubes or vials at -20°C or -80°C for long-term storage.

Protect from light.

For short-term storage (a few days), the solution can be stored at 4°C, protected from

light.

Note: The provided molecular weight is for guidance. For the most accurate stock solution

preparation, refer to the batch-specific molecular weight provided on the Certificate of Analysis

of your compound.

Safety and Handling
AC-186 is intended for laboratory research use only.

As a standard precaution for handling all chemical compounds, appropriate personal

protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant

gloves, should be worn.
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All handling of the compound and its solutions should be performed in a well-ventilated area,

preferably in a fume hood.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the

affected area thoroughly with water.

Dispose of the chemical waste according to institutional and local regulations.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Estrogen receptor beta - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols for AC-186 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605114#preparing-ac-186-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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